Cas no 105799-69-7 (4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde)

4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde is a fluorinated and chlorinated chromene derivative with a reactive aldehyde functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity in cross-coupling and cyclization reactions. The aldehyde group allows for further functionalization, making it valuable for constructing complex heterocyclic frameworks. Its well-defined structure and high purity ensure consistent performance in research and industrial applications. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced electronic and steric properties.
4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde structure
105799-69-7 structure
Product Name:4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde
CAS No:105799-69-7
MF:C10H6ClFO2
MW:212.604845523834
MDL:MFCD00084953
CID:135505
PubChem ID:24878706
Update Time:2025-05-24

4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde
    • 2H-1-Benzopyran-3-carboxaldehyde,4-chloro-6-fluoro-
    • 4-Chloro-6-Fluoro-2H-1-Benzopyran-3-Carboxaldehyde
    • TIMTEC-BB SBB003422
    • Chlorofluorobenzopyrancarboxaldehyde
    • 4-Chloro-6-fluoro-(2H)-benzopyran-3-]
    • 4-CHLORO-6-FLUORO-2H-BENZOPYRAN-3-CARBOX
    • 4-CHLORO-6-FLUORO-2H-BENZOPYRAN-3-CARBOXALDEHYDE
    • 4-Chloro-6-fluoro-2H-benzopyran-3-carboxaldehyde97%
    • 4-Chloro-6-fluoro-2H-benzopyran-3-carboxaldehyde 97%
    • 4-Chloro-6-fluoro-2H-1-benzopyran-3-carbaldehyde
    • FT-0618129
    • AKOS015850220
    • A801319
    • EN300-7409309
    • MFCD00084953
    • J-001481
    • Z1269119862
    • Boronic acid, B-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
    • 4-Chloro-6-fluoro-2H-benzopyran-3-carboxaldehyde, 97%
    • DTXSID50353194
    • PS-10633
    • CS-0316699
    • 105799-69-7
    • C10H6ClFO2
    • DB-040657
    • MDL: MFCD00084953
    • Inchi: 1S/C10H6ClFO2/c11-10-6(4-13)5-14-9-2-1-7(12)3-8(9)10/h1-4H,5H2
    • InChI Key: RBLLNXBYFXPIPW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)COC2C=CC(=CC=21)F

Computed Properties

  • Exact Mass: 212.00400
  • Monoisotopic Mass: 212.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: solid
  • Density: 1.42
  • Melting Point: 84-88 °C (lit.)
  • Boiling Point: 332.6 °C at 760 mmHg
  • Flash Point: 154.4 °C
  • Refractive Index: 1.579
  • PSA: 26.30000
  • LogP: 2.36690
  • Solubility: Not determined

4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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Additional information on 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde

4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde (CAS No. 105799-69-7): A Comprehensive Overview

4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde, identified by the CAS registry number 105799-69-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the chromene family, which is a class of aromatic compounds characterized by a benzopyran structure. The presence of chlorine and fluorine substituents at specific positions on the chromene ring imparts unique electronic and steric properties, making it a valuable molecule for various applications.

The molecular structure of 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde consists of a chromene core with a carbonyl group at the 3-position and halogen substituents at the 4 and 6 positions. This arrangement creates a conjugated system that enhances its stability and reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in drug discovery programs targeting cancer and neurodegenerative diseases.

One of the most notable aspects of this compound is its ability to participate in various chemical reactions, such as cycloaddition reactions and nucleophilic additions, due to its electron-deficient carbonyl group. Researchers have exploited these properties to develop novel synthetic pathways for complex organic molecules. For instance, a study published in Nature Communications demonstrated how this compound can be used as a building block for constructing polycyclic frameworks with potential anti-tumor activity.

In terms of physical properties, 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde exhibits a melting point of approximately 185°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the ultraviolet region, indicating its potential application in optoelectronic materials. Recent advancements in computational chemistry have allowed scientists to predict its electronic properties with high accuracy, further aiding its integration into material science research.

The synthesis of this compound typically involves multi-step processes, including Friedländer annulation reactions or oxidative cyclizations, depending on the starting materials used. A recent breakthrough reported in Angewandte Chemie described an efficient enantioselective synthesis method that utilizes organocatalysts to achieve high yields and enantiomeric excesses. This development has significant implications for the pharmaceutical industry, where chirality plays a critical role in drug efficacy.

Beyond its role as an intermediate in organic synthesis, 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde has also been explored for its biological activities. Preclinical studies have shown that it exhibits moderate anti-inflammatory and antioxidant properties, making it a candidate for further investigation in therapeutic applications. Additionally, its ability to interact with specific protein targets has been leveraged in drug design efforts aimed at treating chronic diseases such as Alzheimer's and Parkinson's.

In conclusion, 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde (CAS No. 105799-69-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, reactivity, and biological properties continue to drive innovative research directions. As advancements in synthetic methodologies and computational modeling techniques unfold, this compound is poised to play an even more significant role in shaping future discoveries in chemistry and beyond.

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